Cas no 1380313-68-7 (benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate)

• Product Name: benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate
• CAS No: 1380313-68-7
• MF: C₁₉H₂₈BNO₄
• MW: 345.24
• MDL: MFCD32190410
• CID: 5147865
• PubChem ID: 131847488
• Update Time: 2025-06-13

benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate
• Phenylmethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-piperidinecarboxylate
• benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate

• MDL： MFCD32190410
• Inchi： 1S/C19H28BNO4/c1-18(2)19(3,4)25-20(24-18)16-10-12-21(13-11-16)17(22)23-14-15-8-6-5-7-9-15/h5-9,16H,10-14H2,1-4H3
• InChI Key： CIFGTPHDTATULR-UHFFFAOYSA-N
• SMILES： C1(OB(C2CCN(C(OCC3C=CC=CC=3)=O)CC2)OC1(C)C)(C)C

Additional information on benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Piperidine-1-Carboxylate (CAS No. 1380313-68-7)

Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate (CAS No. 1380313-68-7) is a highly versatile boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of piperidine-based boronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a tetramethyl dioxaborolane moiety, enhances stability and reactivity, making it indispensable for constructing complex molecular architectures.

The growing demand for boron-containing compounds in drug discovery and agrochemical development has positioned benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate as a key building block. Researchers frequently search for "piperidine boronic ester applications" or "CAS 1380313-68-7 synthesis methods," reflecting its relevance in optimizing reaction yields and selectivity. Its compatibility with diverse functional groups allows for seamless integration into peptide mimetics and small-molecule inhibitors, addressing challenges in targeted therapy development.

In the context of green chemistry, this compound aligns with trends toward sustainable synthesis. Queries like "eco-friendly boron reagents" or "non-toxic coupling partners" highlight its role in reducing hazardous byproducts. The benzyl-protected piperidine core also offers advantages in prodrug design, a hot topic in bioconjugation and drug delivery systems. Recent studies emphasize its utility in PET tracer development, leveraging the boron atom's isotopic properties for imaging applications.

From a commercial perspective, CAS 1380313-68-7 is available in high purity grades (>98%), catering to stringent GMP standards. Suppliers often highlight its storage stability under inert conditions, addressing common concerns about boronate hydrolysis. Analytical techniques such as HPLC and NMR are routinely employed to verify its structural integrity, ensuring reproducibility in high-throughput screening workflows.

Innovations in catalysis further amplify the compound's significance. For instance, its use in metal-free borylation protocols responds to the search trend "palladium-free Suzuki coupling." Additionally, the piperidine-boronate scaffold is explored in covalent organic frameworks (COFs), a frontier area in nanomaterials research. This dual applicability in life sciences and advanced materials underscores its multidisciplinary value.

In summary, benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate exemplifies the convergence of synthetic efficiency and functional adaptability. Its alignment with trending research themes—from precision medicine to sustainable catalysis—ensures enduring relevance in both academic and industrial settings.